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Compound of Interest

Compound Name: Vermiculine

Cat. No.: B1235402

{ Get Quote

For Immediate Release

This document provides a comprehensive technical overview of vermiculine, a macrodiolide

antibiotic with notable immunomodulatory properties. This guide is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, biological activities, and associated experimental methodologies.

Core Molecular Data

Vermiculine is a structurally complex macrodiolide antibiotic.[1] The core quantitative data for

vermiculine is summarized in the table below.

Property Value Source
Molecular Formula C20H240s [L1[21131[4]15]
Molecular Weight 392.4 g/mol [L1[2113]14]
(3E,8S,11E,16S)-8,16-bis(2-
oxopropyl)-1,9-

IUPAC Name ) Propy) N/A
dioxacyclohexadeca-3,11-
diene-2,5,10,13-tetrone

CAS Number 37244-00-1 [1]

Biological Activity and Mechanism of Action
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Vermiculine, isolated from Penicillium vermiculatum, exhibits a range of biological activities,
including antiprotozoal and antibiotic effects.[3] Of significant interest to the research
community are its immunomodulatory and immunosuppressive properties.

Studies have demonstrated that vermiculine can selectively affect cellular immunity. It has
been shown to inhibit the proliferation of mouse spleen cells that have been stimulated by T-cell
and B-cell mitogens. Furthermore, it dose-dependently inhibits the production of both Thl
cytokines (IL-2, IFN-gamma) and Th2 cytokines (IL-4, IL-10). Vermiculine also suppresses the
production of nitric oxide (NO) by activated macrophages.

The precise molecular signaling pathways through which vermiculine exerts its
immunosuppressive effects are not yet fully elucidated in publicly available literature. However,
its inhibitory action on key immune cell functions, such as lymphocyte proliferation and cytokine
production, suggests interference with intracellular signaling cascades essential for immune
activation. A potential, though unconfirmed, logical workflow for its mechanism of action is
presented below.
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Caption: Proposed mechanism of vermiculine's immunosuppressive action.

Experimental Protocols

This section outlines detailed methodologies for key experiments relevant to the study of
vermiculine's biological activities.

Isolation and Purification of Vermiculine

A patented method for isolating vermiculine from the mycelium of Penicillium vermiculatum
provides a foundational protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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